Cas no 1146616-03-6 ((1,3-dimethyl-1H-pyrazol-4-yl)boronic acid)

(1,3-Dimethyl-1H-pyrazol-4-yl)boronic acid is a boronic acid derivative featuring a pyrazole core, widely utilized as a versatile building block in organic synthesis and medicinal chemistry. Its boronic acid functional group enables efficient participation in Suzuki-Miyaura cross-coupling reactions, facilitating the formation of carbon-carbon bonds for the construction of complex heterocyclic systems. The 1,3-dimethyl substitution enhances stability and reactivity, making it particularly valuable in the synthesis of pharmaceuticals, agrochemicals, and functional materials. This compound exhibits good solubility in common organic solvents, ensuring compatibility with diverse reaction conditions. Its consistent performance and high purity make it a reliable reagent for researchers developing novel bioactive molecules or advanced materials.

(1,3-dimethyl-1H-pyrazol-4-yl)boronic acid structure

1146616-03-6 structure

Product Name:(1,3-dimethyl-1H-pyrazol-4-yl)boronic acid

CAS No:1146616-03-6

MF:C₅H₉BN₂O₂

MW:139.948160886765

MDL:MFCD18250638

CID:1006799

PubChem ID:53216598

Update Time:2025-05-28

(1,3-dimethyl-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- 1,3-Dimethylpyrazole-4-boronic acid
- (1,3-Dimethyl-1H-pyrazol-4-yl)boronic acid
- (1,3-dimethylpyrazol-4-yl)boronic acid
- A-3312
- 1,3-DIMETHYL-1H-PYRAZOL-4-YLBORONIC ACID
- Boronic acid, B-(1,3-dimethyl-1H-pyrazol-4-yl)-
- SWUMSPVHWLBEHP-UHFFFAOYSA-N
- AB73380
- AK315408
- 1,3-dimethyl-1H-pyrazole-4-boronic acid
- Z7517
- SY022593
- F11403
- (1,3-dimethyl-1H-pyrazol-4-yl)boronicacid
- 1146616-03-6
- DTXSID00681757
- AKOS014312245
- DA-17374
- 1,3-Dimethyl-4-pyrazoleboronic Acid
- AMY4968
- MFCD18250638
- EN300-212626
- CS-0044698
- SCHEMBL953920
- DS-11299
- (1,3-dimethyl-1H-pyrazol-4-yl)boronic acid
- MDL： MFCD18250638
- Inchi： 1S/C5H9BN2O2/c1-4-5(6(9)10)3-8(2)7-4/h3,9-10H,1-2H3
- InChI Key： SWUMSPVHWLBEHP-UHFFFAOYSA-N
- SMILES： OB(C1=CN(C)N=C1C)O

Computed Properties

Exact Mass: 140.07600
Monoisotopic Mass: 140.076
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 139.95
Topological Polar Surface Area: 58.3

Experimental Properties

PSA: 58.28000
LogP: -1.59170

(1,3-dimethyl-1H-pyrazol-4-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM186698-100mg	(1,3-Dimethyl-1H-pyrazol-4-yl)boronic acid	1146616-03-6	95+%	100mg	$57	2021-08-05
Chemenu	CM186698-250mg	(1,3-Dimethyl-1H-pyrazol-4-yl)boronic acid	1146616-03-6	95+%	250mg	$90	2021-08-05
Chemenu	CM186698-1g	(1,3-Dimethyl-1H-pyrazol-4-yl)boronic acid	1146616-03-6	95+%	1g	$210	2021-08-05
Chemenu	CM186698-5g	(1,3-Dimethyl-1H-pyrazol-4-yl)boronic acid	1146616-03-6	95+%	5g	$631	2021-08-05
Ambeed	A225574-100mg	(1,3-Dimethyl-1H-pyrazol-4-yl)boronic acid	1146616-03-6	97%	100mg	$14.0	2025-02-24
Ambeed	A225574-250mg	(1,3-Dimethyl-1H-pyrazol-4-yl)boronic acid	1146616-03-6	97%	250mg	$22.0	2025-02-24
Ambeed	A225574-1g	(1,3-Dimethyl-1H-pyrazol-4-yl)boronic acid	1146616-03-6	97%	1g	$56.0	2025-02-24
Ambeed	A225574-5g	(1,3-Dimethyl-1H-pyrazol-4-yl)boronic acid	1146616-03-6	97%	5g	$244.0	2025-02-24
Ambeed	A225574-10g	(1,3-Dimethyl-1H-pyrazol-4-yl)boronic acid	1146616-03-6	97%	10g	$1264.00	2021-07-14
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD280706-100mg	(1,3-Dimethyl-1H-pyrazol-4-yl)boronic acid	1146616-03-6	97%	100mg	￥335.0	2022-03-01